Cas no 1807208-29-2 (2-Bromomethyl-3-methoxy-5-phenylpyridine)

• Product Name: 2-Bromomethyl-3-methoxy-5-phenylpyridine
• CAS No: 1807208-29-2
• MF: C₁₃H₁₂BrNO
• MW: 278.14448261261
• CID: 4803113
• Update Time: 2025-05-24

2-Bromomethyl-3-methoxy-5-phenylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromomethyl-3-methoxy-5-phenylpyridine

• Inchi： 1S/C13H12BrNO/c1-16-13-7-11(9-15-12(13)8-14)10-5-3-2-4-6-10/h2-7,9H,8H2,1H3
• InChI Key： CPWAERLUKJJJTD-UHFFFAOYSA-N
• SMILES： BrCC1C(=CC(=CN=1)C1C=CC=CC=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 206
• XLogP3: 3
• Topological Polar Surface Area: 22.1

Additional information on 2-Bromomethyl-3-methoxy-5-phenylpyridine

Introduction to 2-Bromomethyl-3-methoxy-5-phenylpyridine (CAS No. 1807208-29-2)

2-Bromomethyl-3-methoxy-5-phenylpyridine, identified by its CAS number 1807208-29-2, is a versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their broad spectrum of biological activities and utility in medicinal chemistry. The structural features of 2-Bromomethyl-3-methoxy-5-phenylpyridine, including its bromomethyl and methoxy substituents, as well as its phenyl ring, make it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The bromomethyl group at the 2-position provides a reactive site for further functionalization, enabling the construction of more complex molecular architectures. This reactivity has been exploited in the development of novel drug candidates targeting diverse therapeutic areas. The methoxy group at the 3-position and the phenyl ring at the 5-position contribute to the compound's overall electronic properties and influence its interactions with biological targets. These structural elements are often critical in determining the pharmacokinetic and pharmacodynamic profiles of derived compounds.

In recent years, there has been a surge in research focused on developing small molecule inhibitors for kinases, which are key enzymes involved in numerous signaling pathways implicated in cancer and inflammatory diseases. 2-Bromomethyl-3-methoxy-5-phenylpyridine has emerged as a valuable scaffold for designing kinase inhibitors due to its ability to modulate enzyme activity through precise structural modifications. For instance, studies have demonstrated that derivatives of this compound can exhibit inhibitory effects against specific kinases by interacting with their active sites or allosteric pockets.

One notable application of 2-Bromomethyl-3-methoxy-5-phenylpyridine is in the synthesis of tyrosine kinase inhibitors (TKIs). These inhibitors have revolutionized the treatment of certain cancers by selectively blocking the activity of abnormal kinases. Researchers have leveraged the reactivity of the bromomethyl group to introduce additional functional groups that enhance binding affinity and selectivity. For example, incorporating heterocyclic moieties or aromatic rings into the structure can improve target engagement and reduce off-target effects.

Another area where 2-Bromomethyl-3-methoxy-5-phenylpyridine has shown promise is in the development of antiviral agents. The compound's pyridine core is a common motif in antiviral drugs due to its ability to interact with viral enzymes and proteins. By modifying the substituents on the pyridine ring, chemists can fine-tune the properties of derived compounds to achieve optimal antiviral activity. Preliminary studies have indicated that certain derivatives of 2-Bromomethyl-3-methoxy-5-phenylpyridine exhibit inhibitory effects against viral proteases and polymerases, making them potential candidates for further development.

The methoxy group at the 3-position of 2-Bromomethyl-3-methoxy-5-phenylpyridine also plays a crucial role in modulating drug-like properties such as solubility, permeability, and metabolic stability. This substituent can influence both hydrophobicity and electronic distribution within the molecule, which are critical factors in determining oral bioavailability. Researchers often employ computational methods to predict how changes in this region will affect overall pharmacokinetic profiles, allowing for rational drug design.

The phenyl ring at the 5-position contributes to the compound's hydrophobic character and can participate in π-stacking interactions with biological targets. These interactions are often important for achieving high binding affinity and selectivity. In addition, the phenyl ring can be further functionalized to introduce additional sites for interaction or modification, expanding the synthetic possibilities for deriving new drug candidates.

In recent years, advances in synthetic methodologies have enabled more efficient and scalable production of 2-Bromomethyl-3-methoxy-5-phenylpyridine derivatives. Techniques such as transition metal-catalyzed cross-coupling reactions have been particularly useful in constructing complex molecular architectures from this scaffold. These methods allow for precise control over regioselectivity and stereoselectivity, which are essential for developing drugs with optimal efficacy and minimal side effects.

The growing interest in modulating protein-protein interactions (PPIs) has also led to investigations into using 2-Bromomethyl-3-methoxy-5-phenylpyridine as a starting point for designing PPI modulators. PPIs play critical roles in numerous cellular processes, making them attractive targets for therapeutic intervention. By designing molecules that disrupt or stabilize specific PPIs, researchers aim to develop treatments for diseases such as cancer, inflammation, and neurodegenerative disorders.

Furthermore, 2-Bromomethyl-3-methoxy-5-phenylpyridine has been explored as a component in combinatorial libraries for high-throughput screening (HTS) campaigns. HTS allows researchers to rapidly test large collections of compounds against biological targets to identify hits with promising activity. The structural diversity provided by this scaffold makes it an ideal candidate for generating libraries with broad therapeutic potential.

The synthesis of analogs of 2-Bromomethyl-3-methoxy-5-phenylpyridine has revealed interesting trends regarding structure/activity relationships (SAR). For instance, variations in substituent size, electronic properties, and spatial orientation can significantly impact biological activity. By systematically modifying these features, chemists can optimize potency while minimizing toxicity. This iterative process is central to modern drug discovery efforts.

In conclusion,2-Bromomethyl - 3 - methoxy - 5 - phenyl pyridine (CAS No . 1807208 - 29 - 2 ) is a multifaceted compound with significant potential in pharmaceutical research . Its unique structural features make it a valuable scaffold for designing molecules targeting various diseases , including cancer , viral infections , and inflammatory disorders . Ongoing research continues to uncover new applications and synthetic strategies , ensuring that this compound remains at forefront of medicinal chemistry innovation .